Cas no 68350-65-2 ( )
structure
Product Name:
CAS No:68350-65-2
MF:C10H6ClN3
MW:203.627740383148
CID:970204
PubChem ID:330377
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-chloroquinoxalin-2-yl)acetonitrile
- NSC-318531
- 2-chloroquinoxalylacetonitrile
- DTXSID30317577
- 68350-65-2
- NSC318531
- SCHEMBL17256654
-
-
- Inchi: 1S/C10H6ClN3/c11-10-9(5-6-12)13-7-3-1-2-4-8(7)14-10/h1-4H,5H2
- InChI Key: SCPJSCIMKCHTOO-UHFFFAOYSA-N
- SMILES: ClC1=C(CC#N)N=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 203.02518
- Monoisotopic Mass: 203.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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